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Compound of Interest

Compound Name: Ethyl 2-(2-bromophenyl)acetate

Cat. No.: B1304089

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the proper disposal of Ethyl 2-(2-
bromophenyl)acetate, ensuring compliance with safety regulations and minimizing
environmental impact.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle Ethyl 2-(2-
bromophenyl)acetate with appropriate personal protective equipment (PPE). This compound
is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

» Skin Protection: Use chemically resistant gloves and a lab coat. Wash hands thoroughly after
handling.[2][3]

» Respiratory Protection: Use only in a well-ventilated area or with a suitable respirator.[2]

In the event of accidental release, sweep up the solid material, avoiding dust formation, and
place it in a suitable, closed container for disposal.[2][4] Do not allow the product to enter
drains.[4]
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Step-by-Step Disposal Protocol

The primary recommended method for the disposal of Ethyl 2-(2-bromophenyl)acetate is
through incineration by a licensed professional waste disposal service.

o Contact a Licensed Disposal Company: The disposal of this chemical must be handled by a
licensed and qualified waste disposal company.[4] Do not attempt to dispose of this chemical
through standard laboratory or municipal waste streams.

» Prepare for Disposal:
o For surplus and non-recyclable solutions, offer them to a licensed disposal company.[4]

o Keep the chemical in its original or a suitable, closed container, properly labeled for
disposal.[2][3]

« Incineration: The recommended method of disposal is to burn the material in a chemical
incinerator equipped with an afterburner and scrubber.[4] Extra care should be taken during
ignition as the material may be highly flammable.[4]

o Disposal of Contaminated Packaging: Any packaging that has come into contact with Ethyl
2-(2-bromophenyl)acetate should be treated as the unused product and disposed of in the
same manner.[4]

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl 2-(2-bromophenyl)acetate is provided below
for easy reference.

Property Value

Molecular Formula C10H11BrO2
Molecular Weight 243.10 g/mol [1][2][4]
CAS Number 2178-24-7[2][4]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Ethyl 2-(2-
bromophenyl)acetate.

Start: Unused or
Waste Ethyl
2-(2-bromophenyl)acetate

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl 2-(2-bromophenyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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